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Compound of Interest

Compound Name:
1,3-Benzothiazole-3(2H)-

carboxylic acid

CAS No.: 856300-58-8

Cat. No.: B13803230

Get Quote

Primary Focus: 1,3-Benzothiazole-2-carboxylic acid (CAS: 3622-04-6) Nomenclature Alert: The

specific string "1,3-Benzothiazole-3(2H)-carboxylic acid" chemically implies a carbamic acid

derivative on the nitrogen atom (position 3).[1] Such free acids are inherently unstable and

prone to spontaneous decarboxylation. This guide focuses on the stable, commercially

available isomer 1,3-Benzothiazole-2-carboxylic acid, which is the standard reagent in drug

development and proteomics.[1]

Part 1: Chemical Identity & Structural Logic[1]
Understanding the positional isomerism is critical for safety, particularly regarding thermal

stability and decarboxylation risks.

Compound Identity:

Preferred Name: 1,3-Benzothiazole-2-carboxylic acid[1]

CAS Number: 3622-04-6[1][2][3]
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Molecular Formula:

[2]

Molecular Weight: 179.20 g/mol [2]

Appearance: White to off-white crystalline powder[1]

Structural Visualization (Isomerism & Numbering)
The following diagram clarifies the numbering system and the difference between the stable 2-

COOH isomer and the theoretical 3-N-COOH species.
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Caption: Structural comparison highlighting the stability difference between the C2-acid (stable

solid) and the N3-acid (transient species).

Part 2: Hazards Identification (GHS Classification)
As a Senior Application Scientist, I emphasize that while this compound is not classified as

"High Toxicity" (like cyanide), it possesses specific reactive hazards relevant to laboratory

workflow.
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Signal Word:WARNING

Hazard Category GHS Code Hazard Statement
Mechanism of
Action

Skin Irritation H315
Causes skin irritation.

[1][3][4]

Acidic functionality

reacts with epidermal

proteins; lipophilic ring

aids dermal

penetration.

Eye Irritation H319
Causes serious eye

irritation.[3][4][5]

Direct protonation of

corneal mucosal

membranes; potential

for irreversible opacity

if untreated.

STOT - SE H335
May cause respiratory

irritation.[1][3][4][6]

Inhalation of dust

triggers inflammatory

response in bronchial

alveoli.

Precautionary Statements (P-Codes):

P261: Avoid breathing dust/fume.[3][4][5]

P280: Wear protective gloves/eye protection (Nitrile rubber >0.11mm recommended).

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.[3][4][5]

Remove contact lenses.[4][5]

Part 3: Stability & Reactivity (The "Hidden" Hazard)[1]
This is the most critical section for a researcher. Benzothiazole-2-carboxylic acids are alpha-

heteroaryl carboxylic acids.[1]

The Decarboxylation Risk: Unlike benzoic acid, 1,3-benzothiazole-2-carboxylic acid has a

driving force to decarboxylate because the resulting anion is stabilized by the adjacent nitrogen
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and sulfur atoms.[1]

Trigger: Heat (>100°C) or strong acidic catalysis.

Product: Benzothiazole (liquid, distinct odor) +

(gas).

Safety Implication: Heating this compound in a sealed vessel (e.g., microwave reactor) can

lead to rapid pressure buildup and explosion.

Thermal Degradation Pathway[1]

1,3-Benzothiazole-2-COOH
(Solid)

Heat (>100°C) / Acid

Transition State
(Zwitterionic)

Activation

Benzothiazole + CO2

-CO2

RISK: Vessel Over-pressurization

Gas Expansion

Click to download full resolution via product page

Caption: Thermal decarboxylation mechanism. Note the gas evolution risk in sealed systems.
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Part 4: Handling & Storage Protocols[6]
To maintain scientific integrity (purity >97%) and safety, follow these self-validating protocols.

1. Storage Hierarchy
Primary: Store at 2-8°C (Refrigerated). While chemically stable at RT, cold storage prevents

slow surface decarboxylation and discoloration.

Secondary: Keep container tightly closed in a dry, well-ventilated place.

Incompatibility: Strong oxidizing agents and strong bases.

2. Experimental Handling (Step-by-Step)
Weighing: Use an analytical balance inside a fume hood. The powder is fine and

electrostatic; use an anti-static gun if available to prevent aerosolization.

Solubility:

Soluble in: DMSO, DMF, Methanol (moderate).

Sparingly soluble in: Water (unless pH > 7).

Protocol: For biological assays, dissolve in DMSO to 100 mM stock, then dilute into

aqueous buffer. Ensure final DMSO concentration is <1% to avoid cytotoxicity artifacts.

3. Waste Disposal
Do not mix with general organic waste if the waste stream is autoclaved (heat trigger).

Neutralization: Dissolve in combustible solvent and burn in a chemical incinerator equipped

with an afterburner and scrubber (to handle

and

emissions).

Part 5: Emergency Response
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Inhalation: Move to fresh air. If breathing is difficult, give oxygen.[4][5] Do not use mouth-to-

mouth resuscitation; use a pocket mask.[1]

Skin Contact: Wash with soap and water.[3] If irritation persists, check for sensitization (rare

but possible with benzothiazoles).

Eye Contact: Flush for 15 minutes. Consult an ophthalmologist immediately.

Firefighting:

Media: Water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.

Hazards: Emits toxic fumes of Carbon oxides, Nitrogen oxides (NOx), and Sulfur oxides

(SOx). Firefighters must wear SCBA.

Part 6: Scientific Context & Applications
Why use this compound?

Peptide Synthesis: Used as a capping agent or to introduce the benzothiazole moiety, which

acts as a bioisostere for indole or purine rings in kinase inhibitors.

Proteomics: Benzothiazole derivatives are used in bioluminescent assays (luciferin analogs).

Ligand Design: The carboxylic acid allows for amide coupling (EDC/NHS chemistry) to attach

the fluorophore/pharmacophore to proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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